![molecular formula C23H20O3 B5738644 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenyl-1-propanone](/img/structure/B5738644.png)
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenyl-1-propanone
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Overview
Description
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenyl-1-propanone, also known as benzodioxinone, is a chemical compound that has been widely used in scientific research. It is a member of the phenylacetone family and is structurally similar to amphetamines. Benzodioxinone has been studied for its potential use as a precursor in the synthesis of various drugs and as a research tool to investigate the mechanisms of action of amphetamines.
Mechanism of Action
The mechanism of action of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenyl-1-propanonene is not well understood, but it is believed to act as a dopamine reuptake inhibitor, similar to amphetamines. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its psychoactive effects.
Biochemical and physiological effects:
Benzodioxinone has been shown to have various biochemical and physiological effects, including increased locomotor activity, hyperthermia, and anorexia. It has also been shown to produce stereotypic behaviors, such as repetitive grooming and head bobbing. These effects are similar to those produced by amphetamines and suggest that 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenyl-1-propanonene may act as a psychostimulant.
Advantages and Limitations for Lab Experiments
Benzodioxinone has several advantages for laboratory experiments. It is relatively easy to synthesize and is a precursor for the synthesis of various drugs and research tools. It has also been shown to produce similar effects to amphetamines, which makes it a useful research tool for investigating the mechanisms of action of amphetamines. However, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenyl-1-propanonene has several limitations. It is a controlled substance and is subject to strict regulations, which can make it difficult to obtain. It is also a potent psychostimulant and can produce adverse effects, which can limit its use in laboratory experiments.
Future Directions
There are several future directions for research involving 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenyl-1-propanonene. One area of interest is the development of new psychoactive substances based on 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenyl-1-propanonene. These substances could be used as research tools to investigate the mechanisms of action of amphetamines and other psychoactive substances. Another area of interest is the development of new synthesis methods for 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenyl-1-propanonene. These methods could be used to produce larger quantities of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenyl-1-propanonene, which would make it more accessible for laboratory experiments. Finally, future research could investigate the potential therapeutic uses of 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenyl-1-propanonene and its analogs, particularly in the treatment of psychiatric disorders such as attention deficit hyperactivity disorder (ADHD) and depression.
Synthesis Methods
Benzodioxinone can be synthesized using a variety of methods, including the oxidation of 1,2-methylenedioxybenzene with potassium permanganate, the reaction of 1,2-methylenedioxybenzene with acetic anhydride and hydrochloric acid, and the condensation of benzaldehyde with 3,4-methylenedioxyphenylacetone. The latter method is the most commonly used and involves the reaction of benzaldehyde with 3,4-methylenedioxyphenylacetone in the presence of a base catalyst, such as potassium hydroxide or sodium hydroxide.
Scientific Research Applications
Benzodioxinone has been widely used in scientific research as a precursor in the synthesis of various drugs, including amphetamines, cathinones, and phenethylamines. It has also been used as a research tool to investigate the mechanisms of action of amphetamines. Benzodioxinone is often used as a starting material in the synthesis of amphetamine analogs, which are used as research tools to study the effects of amphetamines on the central nervous system.
Properties
IUPAC Name |
1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3,3-diphenylpropan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20O3/c24-21(19-11-12-22-23(15-19)26-14-13-25-22)16-20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-12,15,20H,13-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMNYCVNTFQRQFH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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